Cas no 112817-84-2 (2H-Indole-2-thione,1-butyl-1,3-dihydro-)

• Product Name: 2H-Indole-2-thione,1-butyl-1,3-dihydro-
• CAS No: 112817-84-2
• MF: C₁₂H₁₅NS
• MW: 205.31920170784
• CID: 129928
• PubChem ID: 45118537
• Update Time: 2025-04-19

2H-Indole-2-thione,1-butyl-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Indole-2-thione,1-butyl-1,3-dihydro-
• 1-butylindoline-2-thione
• 112817-84-2
• SCHEMBL9833912
• 2H-Indole-2-thione, 1-butyl-1,3-dihydro-

• Inchi： 1S/C12H15NS/c1-2-3-8-13-11-7-5-4-6-10(11)9-12(13)14/h4-7H,2-3,8-9H2,1H3
• InChI Key： NGMMELGMUQNMKR-UHFFFAOYSA-N
• SMILES： S=C1CC2C=CC=CC=2N1CCCC

Computed Properties

• Exact Mass: 205.09265
• Monoisotopic Mass: 205.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives